Cas no 250611-06-4 (Boc-P-Carboxy-Phe(Otbu)-OH DCHA)

Boc-P-Carboxy-Phe(Otbu)-OH DCHA is a protected amino acid derivative commonly used in peptide synthesis. The compound features tert-butoxycarbonyl (Boc) and tert-butyl ester (OtBu) protecting groups, which enhance stability during solid-phase or solution-phase peptide coupling reactions. The inclusion of dicyclohexylamine (DCHA) as a counterion improves solubility in organic solvents and facilitates purification. This reagent is particularly valuable for introducing para-carboxyphenylalanine residues into peptide chains while minimizing side reactions. Its orthogonal protection scheme allows selective deprotection under mild acidic conditions, enabling sequential peptide elongation. The product is suited for applications requiring controlled incorporation of carboxyl-functionalized aromatic amino acids in complex peptide architectures.

Boc-P-Carboxy-Phe(Otbu)-OH DCHA structure

250611-06-4 structure

Product Name:Boc-P-Carboxy-Phe(Otbu)-OH DCHA

CAS No:250611-06-4

MF:

MW:

CID:4642923

Update Time:2025-05-23

Boc-P-Carboxy-Phe(Otbu)-OH DCHA Chemical and Physical Properties

Names and Identifiers

- Boc-P-Carboxy-Phe(Otbu)-OH DCHA

Boc-P-Carboxy-Phe(Otbu)-OH DCHA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1255938-100mg	Boc-P-Carboxy-Phe(Otbu)-OH DCHA	250611-06-4	98%	100mg	$235	2024-06-05
eNovation Chemicals LLC	Y1255938-100mg	Boc-P-Carboxy-Phe(Otbu)-OH DCHA	250611-06-4	98%	100mg	$245	2025-02-22
Oakwood	103074-100mg	Boc-P-Carboxy-Phe(Otbu)-OH DCHA	250611-06-4	98%	100mg	$90.00	2023-09-17
1PlusChem	1P01FE47-100mg	Boc-P-Carboxy-Phe(Otbu)-OH DCHA	250611-06-4	98%	100mg	$120.00	2024-05-21
A2B Chem LLC	AX96951-100mg	Boc-P-Carboxy-Phe(Otbu)-OH DCHA	250611-06-4	98%	100mg	$90.00	2024-04-20
eNovation Chemicals LLC	Y1255938-100mg	Boc-P-Carboxy-Phe(Otbu)-OH DCHA	250611-06-4	98%	100mg	$245	2025-02-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-P-Carboxy-Phe(Otbu)-OH DCHA

Boc-P-Carboxy-Phe(Otbu)-OH DCHA: A Comprehensive Overview

Boc-P-Carboxy-Phe(Otbu)-OH DCHA, also known by its CAS number 250611-06-4, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of phenylalanine, a naturally occurring amino acid, and is characterized by its unique structural modifications. The name itself provides insight into its composition: the "Boc" prefix denotes the tert-butoxycarbonyl group, while "Phe" refers to phenylalanine, and "Otbu" indicates the tert-butoxy group attached to the phenyl ring. The "DCHA" suffix signifies the presence of a dichloroacetyl group, which adds further complexity to its structure.

The synthesis of Boc-P-Carboxy-Phe(Otbu)-OH DCHA involves a series of intricate chemical reactions, including protection/deprotection strategies and coupling reactions. Recent advancements in peptide synthesis have enabled researchers to achieve higher yields and greater purity in the production of this compound. Its structure makes it particularly useful in peptide-based drug discovery, where precise control over amino acid side chains is crucial for achieving desired bioactivity.

One of the most notable applications of Boc-P-Carboxy-Phe(Otbu)-OH DCHA is in the development of bioactive peptides. These peptides are being explored for their potential in treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, studies have shown that peptides incorporating this compound can modulate key cellular pathways, such as those involved in apoptosis and signal transduction.

Recent research has also highlighted the role of Boc-P-Carboxy-Phe(Otbu)-OH DCHA in enhancing the stability and bioavailability of peptide drugs. By modifying the side chains of amino acids, researchers can improve the pharmacokinetic properties of these compounds, making them more effective in vivo. This has led to increased interest in using this compound as a building block for novel therapeutic agents.

In addition to its role in drug discovery, Boc-P-Carboxy-Phe(Otbu)-OH DCHA has found applications in analytical chemistry and materials science. Its unique structure allows it to serve as a versatile probe for studying protein-ligand interactions and enzymatic activity. Furthermore, it has been used as a precursor for synthesizing advanced materials with tailored properties, such as self-assembling peptides and nanomaterials.

The growing demand for compounds like Boc-P-Carboxy-Phe(Otbu)-OH DCHA has driven innovation in synthetic methodologies. Researchers are increasingly adopting green chemistry principles to develop more sustainable routes for its production. These efforts aim to reduce waste, minimize energy consumption, and lower the environmental impact associated with large-scale synthesis.

In conclusion, Boc-P-Carboxy-Phe(Otbu)-OH DCHA, with its CAS number 250611-06-4, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in peptide synthesis, drug discovery, and materials science. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking discoveries that improve human health and well-being.